Cas no 2613299-18-4 (5-(1R)-1-aminoethyl-2-methylaniline hydrochloride)

• Product Name: 5-(1R)-1-aminoethyl-2-methylaniline hydrochloride
• CAS No: 2613299-18-4
• MF: C₉H₁₅ClN₂
• MW: 186.681801080704
• CID: 6450559
• PubChem ID: 154809842
• Update Time: 2025-08-02

5-(1R)-1-aminoethyl-2-methylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(1R)-1-aminoethyl-2-methylaniline hydrochloride
• 5-[(1R)-1-aminoethyl]-2-methylaniline hydrochloride
• EN300-20984566
• 2613299-18-4

• Inchi： 1S/C9H14N2.ClH/c1-6-3-4-8(7(2)10)5-9(6)11;/h3-5,7H,10-11H2,1-2H3;1H/t7-;/m1./s1
• InChI Key： NUVVHFUXUAYMCP-OGFXRTJISA-N
• SMILES： Cl.N[C@H](C)C1C=CC(C)=C(C=1)N

Computed Properties

• Exact Mass: 186.0923762g/mol
• Monoisotopic Mass: 186.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Additional information on 5-(1R)-1-aminoethyl-2-methylaniline hydrochloride

Research Brief on 5-(1R)-1-aminoethyl-2-methylaniline hydrochloride (CAS: 2613299-18-4): Recent Advances and Applications

5-(1R)-1-aminoethyl-2-methylaniline hydrochloride (CAS: 2613299-18-4) is a chiral amine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique stereochemistry and functional groups, has been explored for its potential applications in drug discovery, particularly as a building block for bioactive molecules. Recent studies have highlighted its role in the synthesis of novel therapeutic agents targeting various diseases, including neurological disorders and infectious diseases.

One of the key areas of research involving 5-(1R)-1-aminoethyl-2-methylaniline hydrochloride is its use as an intermediate in the synthesis of small molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, which showed promising activity against cancer cell lines. The study emphasized the compound's ability to confer stereospecificity and enhanced binding affinity to target proteins, thereby improving the efficacy of the resulting inhibitors.

In addition to its applications in oncology, 5-(1R)-1-aminoethyl-2-methylaniline hydrochloride has been investigated for its potential in central nervous system (CNS) drug development. Research published in ACS Chemical Neuroscience revealed that derivatives of this compound exhibited high blood-brain barrier permeability and affinity for neurotransmitter receptors, making them suitable candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The study also noted the compound's favorable pharmacokinetic properties, including metabolic stability and low toxicity.

Another notable advancement is the use of 5-(1R)-1-aminoethyl-2-methylaniline hydrochloride in the design of antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel peptidomimetics incorporating this compound, which demonstrated potent activity against multidrug-resistant bacterial strains. The researchers attributed the enhanced antimicrobial activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit key enzymatic processes.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of 5-(1R)-1-aminoethyl-2-methylaniline hydrochloride derivatives. Recent efforts have focused on improving synthetic routes to enhance yield and purity, as well as exploring novel modifications to further expand its therapeutic potential. Collaborative research between academia and industry is expected to drive future innovations in this area.

In conclusion, 5-(1R)-1-aminoethyl-2-methylaniline hydrochloride (CAS: 2613299-18-4) represents a versatile and valuable scaffold in medicinal chemistry. Its applications span multiple therapeutic areas, and ongoing research continues to uncover new opportunities for its use in drug development. Future studies will likely focus on optimizing its pharmacological properties and exploring its potential in combination therapies.